Cas no 122087-33-6 (5-Amino-2-(hydroxymethyl)oxolan-3-ol)

5-Amino-2-(hydroxymethyl)oxolan-3-ol is a versatile organic compound with significant potential in various applications. Its unique structure, featuring an amino and hydroxymethyl group, contributes to its diverse reactivity and compatibility with numerous organic reactions. This compound is highly regarded for its stability, ease of synthesis, and excellent solubility in organic solvents, making it an ideal choice for research and development in pharmaceuticals, agrochemicals, and materials science.
5-Amino-2-(hydroxymethyl)oxolan-3-ol structure
122087-33-6 structure
Product Name:5-Amino-2-(hydroxymethyl)oxolan-3-ol
CAS No:122087-33-6
MF:C5H11NO3
MW:133.145741701126
CID:2085005
PubChem ID:66973626
Update Time:2025-07-14

5-Amino-2-(hydroxymethyl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

    • 2-Deoxy-D-erythro-pentofuranosylamine
    • (2R,3S)-5-Amino-2-(hydroxymethyl)tetrahydrofuran-3-ol
    • 5-Amino-2-(hydroxymethyl)oxolan-3-ol
    • (2R,3S)-5-Amino-2-(hydroxymethyl)oxolan-3-ol
    • 122087-33-6
    • deoxyribosylamine
    • SCHEMBL1274896
    • Inchi: 1S/C5H11NO3/c6-5-1-3(8)4(2-7)9-5/h3-5,7-8H,1-2,6H2
    • InChI Key: JGGIKSXGMWZMAL-UHFFFAOYSA-N
    • SMILES: O1C(CC(C1CO)O)N

Computed Properties

  • Exact Mass: 133.07389321g/mol
  • Monoisotopic Mass: 133.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 98.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.7
  • XLogP3: -1.3

Experimental Properties

  • Density: 1.294±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Extremely soluble (1000 g/l) (25 º C),

5-Amino-2-(hydroxymethyl)oxolan-3-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Biosynth
MA04068-100 mg
1-Amino-2-deoxy-D-ribose
122087-33-6
100MG
$346.50 2023-01-04
Biosynth
MA04068-250 mg
1-Amino-2-deoxy-D-ribose
122087-33-6
250MG
$635.25 2023-01-04
Biosynth
MA04068-500 mg
1-Amino-2-deoxy-D-ribose
122087-33-6
500MG
$1,039.50 2023-01-04
Biosynth
MA04068-1000 mg
1-Amino-2-deoxy-D-ribose
122087-33-6
1g
$1,732.50 2023-01-04
Biosynth
MA04068-2000 mg
1-Amino-2-deoxy-D-ribose
122087-33-6
2g
$2,772.00 2023-01-04

Additional information on 5-Amino-2-(hydroxymethyl)oxolan-3-ol

Professional Introduction to Compound with CAS No 122087-33-6 and Product Name 5-Amino-2-(hydroxymethyl)oxolan-3-ol

The compound with the CAS number 122087-33-6 and the product name 5-Amino-2-(hydroxymethyl)oxolan-3-ol represents a significant area of interest in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in various biochemical pathways and drug development processes.

At the core of understanding this compound lies its molecular structure, which includes a 5-amino group and a 2-(hydroxymethyl)oxolan-3-ol moiety. These functional groups are critical in determining its reactivity and interaction with biological systems. The presence of the amino group suggests potential roles in hydrogen bonding and salt formation, while the oxolan ring introduces a cyclic ether functionality that can influence solubility and metabolic stability.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. The 5-amino-2-(hydroxymethyl)oxolan-3-ol structure exemplifies how modifications within a heterocyclic scaffold can lead to compounds with enhanced pharmacological properties. Studies have shown that such derivatives can exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for therapeutic intervention.

In the realm of academic research, this compound has been explored for its potential in modulating biological pathways associated with inflammation and oxidative stress. The 5-amino group and hydroxymethyl moiety play pivotal roles in these interactions, often serving as key sites for binding to target proteins. Preliminary studies indicate that derivatives of 5-Amino-2-(hydroxymethyl)oxolan-3-ol may have anti-inflammatory effects by inhibiting the activity of enzymes like COX-2 and LOX.

The synthesis of 5-Amino-2-(hydroxymethyl)oxolan-3-ol involves intricate chemical transformations that highlight the compound's synthetic versatility. Researchers have developed multi-step synthetic routes that leverage catalytic processes to achieve high yields and purity. These synthetic methodologies are not only crucial for laboratory-scale production but also hold promise for industrial-scale manufacturing, ensuring accessibility for further research and development.

From a pharmaceutical perspective, the structural features of 5-Amino-2-(hydroxymethyl)oxolan-3-ol make it an attractive scaffold for drug discovery. Its ability to interact with biological targets while maintaining metabolic stability positions it as a candidate for developing novel therapeutics. Current research is focused on optimizing its pharmacokinetic properties, including solubility, bioavailability, and half-life, to enhance its clinical efficacy.

The compound's potential extends beyond traditional pharmaceutical applications. In agrochemical research, derivatives of 5-Amino-2-(hydroxymethyl)oxolan-3-ol have been investigated for their herbicidal and fungicidal properties. The unique combination of functional groups allows it to disrupt essential biological processes in plants, offering a new approach to crop protection.

Environmental scientists have also taken interest in this compound due to its reactivity with various environmental matrices. Studies suggest that it can participate in redox reactions, influencing the degradation of pollutants. This environmental compatibility makes it a candidate for developing eco-friendly chemical processes and remediation strategies.

As computational chemistry advances, virtual screening techniques are being employed to identify novel derivatives of 5-Amino-2-(hydroxymethyl)oxolan-3-ol with enhanced therapeutic profiles. Machine learning algorithms analyze vast datasets to predict binding affinities and metabolic stability, accelerating the drug discovery pipeline. This interdisciplinary approach combines experimental chemistry with computational modeling to streamline the development of next-generation pharmaceuticals.

The regulatory landscape for compounds like 5-Amino-2-(hydroxymethyl)oxolan-3-ol is continually evolving to ensure safety and efficacy. Regulatory agencies require comprehensive toxicological studies before approving new drugs or agrochemicals. Researchers must navigate stringent guidelines while optimizing synthetic routes to meet these requirements without compromising quality or yield.

In conclusion, the compound with CAS number 122087-33-6, known as 5-Amino-2-(hydroxymethyl)oxolan-3-ol, represents a versatile chemical entity with broad applications across pharmaceuticals, agrochemicals, and environmental science. Its unique structural features and functional groups make it a valuable scaffold for developing novel therapeutics and sustainable chemical solutions. Continued research into this compound promises to yield significant advancements in multiple scientific domains.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.